Cas no 946229-30-7 (N-(4-methoxyphenyl)methyl-4-oxo-8-phenyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide)

• Product Name: N-(4-methoxyphenyl)methyl-4-oxo-8-phenyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
• CAS No: 946229-30-7
• MF: C₂₀H₁₉N₅O₃
• MW: 377.396563768387
• CID: 5763012
• PubChem ID: 16861103
• Update Time: 2025-07-10

N-(4-methoxyphenyl)methyl-4-oxo-8-phenyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxyphenyl)methyl]-4-oxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• N-[(4-methoxyphenyl)methyl]-4-oxo-8-phenyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
• N-(4-methoxybenzyl)-4-oxo-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• AKOS024650971
• 946229-30-7
• F2482-0039
• N-(4-methoxyphenyl)methyl-4-oxo-8-phenyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide

• Inchi： 1S/C20H19N5O3/c1-28-16-9-7-14(8-10-16)13-21-18(26)17-19(27)25-12-11-24(20(25)23-22-17)15-5-3-2-4-6-15/h2-10H,11-13H2,1H3,(H,21,26)
• InChI Key： CFWZBTMTMKPLQZ-UHFFFAOYSA-N
• SMILES： O=C1C(C(NCC2C=CC(=CC=2)OC)=O)=NN=C2N1CCN2C1C=CC=CC=1

Computed Properties

• Exact Mass: 377.14878949g/mol
• Monoisotopic Mass: 377.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 86.6Ų

Additional information on N-(4-methoxyphenyl)methyl-4-oxo-8-phenyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide

Comprehensive Analysis of N-(4-methoxyphenyl)methyl-4-oxo-8-phenyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide (CAS 946229-30-7)

The compound N-(4-methoxyphenyl)methyl-4-oxo-8-phenyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide (CAS 946229-30-7) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an imidazo[2,1-c][1,2,4]triazine core, positions it as a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications due to the growing demand for novel therapeutic agents targeting chronic diseases and metabolic disorders.

One of the key structural highlights of this compound is the presence of a 4-methoxyphenyl group, which enhances its bioavailability and metabolic stability. This modification is critical in modern drug design, as it addresses common challenges such as poor solubility and rapid degradation. The 8-phenyl substitution further contributes to its binding affinity, making it a subject of interest in computational chemistry and molecular docking studies. These attributes align with current trends in personalized medicine and precision therapeutics, where tailored molecular designs are paramount.

In the context of recent advancements, N-(4-methoxyphenyl)methyl-4-oxo-8-phenyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide has been explored for its potential role in modulating enzymatic pathways. For instance, its 4-oxo functionality is reminiscent of known kinase inhibitors, sparking investigations into its efficacy against protein kinases implicated in inflammatory and proliferative diseases. This aligns with the surge in searches for "kinase inhibitor side effects" and "next-generation enzyme modulators," reflecting public and scientific curiosity about innovative treatments.

The synthesis of this compound involves multi-step organic reactions, emphasizing the importance of imidazo[2,1-c][1,2,4]triazine derivatives in medicinal chemistry. Recent publications highlight its scalable production using green chemistry principles, resonating with the global push for sustainable pharmaceutical manufacturing. This aspect is particularly relevant given the increasing searches for "green synthesis methods" and "eco-friendly drug production" in academic and industrial circles.

From a pharmacological perspective, preliminary studies suggest that CAS 946229-30-7 exhibits favorable pharmacokinetic properties, including moderate plasma protein binding and acceptable half-life. These characteristics are crucial for drug candidates, as they directly impact dosing regimens and patient compliance. The compound's carboxamide moiety also offers opportunities for further derivatization, enabling researchers to fine-tune its activity and selectivity—a hot topic in forums discussing "structure-activity relationship (SAR) optimization."

Beyond its therapeutic potential, N-(4-methoxyphenyl)methyl-4-oxo-8-phenyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide serves as a valuable tool in chemical biology. Its fluorescent properties, attributed to the conjugated system within the imidazo[2,1-c][1,2,4]triazine scaffold, facilitate its use in bioimaging and diagnostic assays. This application ties into the rising interest in "theranostic agents," which combine therapy and diagnostics—a frequently searched term in biomedical research.

In summary, CAS 946229-30-7 represents a versatile and innovative compound with broad implications across drug discovery, chemical biology, and sustainable chemistry. Its structural complexity and functional adaptability make it a focal point for interdisciplinary research, addressing contemporary challenges in healthcare and environmental sustainability. As scientific inquiries continue to evolve, this compound is poised to remain at the forefront of cutting-edge pharmaceutical developments.